Cas no 2248003-71-4 (AZD3229 Tosylate)
AZD3229 Tosylate Chemical and Physical Properties
Names and Identifiers
-
- AZD3229 Tosylate
-
- Inchi: 1S/C24H26FN7O3.C7H8O3S/c1-15(2)21-12-32(31-30-21)13-22(33)28-16-4-6-17(7-5-16)29-24-23-19(25)10-18(35-9-8-34-3)11-20(23)26-14-27-24;1-6-2-4-7(5-3-6)11(8,9)10/h4-7,10-12,14-15H,8-9,13H2,1-3H3,(H,28,33)(H,26,27,29);2-5H,1H3,(H,8,9,10)
- InChI Key: AWHHAHZPRULJMA-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(O)(=O)=O.N(C1C=CC(NC(=O)CN2N=NC(C(C)C)=C2)=CC=1)C1=NC=NC2C=C(OCCOC)C=C(F)C1=2
AZD3229 Tosylate Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
AZD3229 Tosylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC12265-100 mg |
AZD3229 Tosylate |
2248003-71-4 | >98% | 100mg |
$700.0 | 2022-03-01 | |
| DC Chemicals | DC12265-250 mg |
AZD3229 Tosylate |
2248003-71-4 | >98% | 250mg |
$1200.0 | 2022-03-01 | |
| DC Chemicals | DC12265-1 g |
AZD3229 Tosylate |
2248003-71-4 | >98% | 1g |
$2500.0 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A880228-2mg |
AZD3229 Tosylate |
2248003-71-4 | ≥98% | 2mg |
¥1,026.00 | 2022-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A880228-5mg |
AZD3229 Tosylate |
2248003-71-4 | ≥98% | 5mg |
¥2,052.00 | 2022-09-03 | |
| ChemScence | CS-0080517-5mg |
AZD3229 Tosylate |
2248003-71-4 | 98.54% | 5mg |
$220.0 | 2021-09-02 | |
| ChemScence | CS-0080517-10mg |
AZD3229 Tosylate |
2248003-71-4 | 98.54% | 10mg |
$360.0 | 2021-09-02 | |
| ChemScence | CS-0080517-25mg |
AZD3229 Tosylate |
2248003-71-4 | 98.54% | 25mg |
$700.0 | 2021-09-02 | |
| ChemScence | CS-0080517-50mg |
AZD3229 Tosylate |
2248003-71-4 | 98.54% | 50mg |
$1200.0 | 2021-09-02 | |
| ChemScence | CS-0080517-100mg |
AZD3229 Tosylate |
2248003-71-4 | 98.54% | 100mg |
$2100.0 | 2021-09-02 |
AZD3229 Tosylate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on AZD3229 Tosylate
Comprehensive Overview of AZD3229 Tosylate (CAS No. 2248003-71-4): Mechanism, Applications, and Research Insights
AZD3229 Tosylate (CAS No. 2248003-71-4) is a high-profile small-molecule inhibitor that has garnered significant attention in oncology and precision medicine research. As a derivative of the parent compound AZD3229, its tosylate salt form enhances solubility and bioavailability, making it a preferred candidate for preclinical and translational studies. Researchers frequently search for "AZD3229 Tosylate solubility" or "CAS 2248003-71-4 supplier," reflecting its demand in drug discovery pipelines.
The compound targets specific kinase pathways implicated in tumor proliferation, particularly in non-small cell lung cancer (NSCLC) and glioblastoma models. Its mechanism involves selective inhibition of aberrant signaling cascades, a topic often queried as "AZD3229 Tosylate mechanism of action" in scientific literature. Recent studies highlight its synergistic potential with immune checkpoint inhibitors, aligning with the growing interest in combination therapies for resistant cancers.
From a pharmaceutical chemistry perspective, AZD3229 Tosylate exhibits optimized pharmacokinetic properties, including improved half-life and tissue penetration compared to its free base. Queries like "AZD3229 Tosylate stability" or "2248003-71-4 formulation" underscore industry focus on its developmental challenges. Analytical methods such as HPLC and LC-MS are typically employed for purity assessment (>98%), with spectral data (NMR, HRMS) extensively documented for verification purposes.
Emerging applications extend beyond oncology, with exploratory research in fibrotic disorders and inflammatory conditions. This breadth explains frequent searches for "AZD3229 Tosylate clinical trials" and "off-target effects of CAS 2248003-71-4." The compound's patent landscape and synthetic routes (often protected intellectual property) remain hot topics, particularly among medicinal chemists optimizing analog structures.
Environmental and handling considerations for AZD3229 Tosylate follow standard laboratory safety protocols, though it is not classified as hazardous under GHS criteria. Storage at -20°C under inert atmosphere is recommended for long-term stability, a practical detail often searched as "2248003-71-4 storage conditions." As research progresses, this compound continues to serve as a valuable tool for understanding kinase biology and developing next-generation targeted therapies.
2248003-71-4 (AZD3229 Tosylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)